Cas no 138113-04-9 (2-iodo-N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide)

2-iodo-N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide structure
138113-04-9 structure
Product Name:2-iodo-N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide
CAS No:138113-04-9
MF:C15H16INO2
MW:369.197516441345
CID:1258306
PubChem ID:3071656
Update Time:2025-04-20

2-iodo-N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-N-[2-(7-methoxynaphthalen-1-yl)ethyl]acetamide
    • acetamide, 2-iodo-N-[2-(7-methoxy-1-naphthalenyl)ethyl]-
    • Acetamide, 2-iodo-N-(2-(7-methoxy-1-naphthalenyl)ethyl)-
    • CHEMBL111458
    • 138113-04-9
    • N-[2-(7-Methoxynaphth-1-Yl)Ethyl]-Iodoacetamide
    • DTXSID20160493
    • N-[2-(7-Methoxynaphth-1-yl)Ethyl]Iodoacetamide
    • 2-Iodo-N-(2-(7-methoxy-1-naphthalenyl)ethyl)acetamide
    • BDBM50470004
    • DNMVMHOPCNFGIC-UHFFFAOYSA-N
    • SCHEMBL9492236
    • N-(2-(7-Methoxynaphth-1-yl)ethyl)iodoacetamide
    • Inchi: 1S/C15H16INO2/c1-19-13-6-5-11-3-2-4-12(14(11)9-13)7-8-17-15(18)10-16/h2-6,9H,7-8,10H2,1H3,(H,17,18)
    • InChI Key: DNMVMHOPCNFGIC-UHFFFAOYSA-N
    • SMILES: ICC(NCCC1C=CC=C2C=CC(=CC=12)OC)=O

Computed Properties

  • Exact Mass: 369.02218
  • Monoisotopic Mass: 369.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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